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Compound of Interest

Compound Name: EAAT2 activator 1

Cat. No.: B10828155 Get Quote

For researchers and scientists at the forefront of drug development, the responsible

management of chemical compounds is paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential, step-by-step procedures for the proper disposal of

EAAT2 activator 1, a potent activator of the excitatory amino acid transporter 2. Adherence to

these protocols is critical for minimizing environmental impact and safeguarding laboratory

personnel.

While a specific Safety Data Sheet (SDS) with detailed disposal instructions for EAAT2
activator 1 is not publicly available, the following procedures are based on best practices for

the disposal of similar nitrogen and sulfur-containing organic compounds used in laboratory

settings.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is crucial to observe standard laboratory safety

measures.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, chemical-resistant gloves, and a lab coat when handling EAAT2 activator 1 in its

pure form or in solution.

Ventilation: Conduct all handling and disposal activities in a well-ventilated area, preferably

within a certified chemical fume hood, to prevent inhalation of any dust or vapors.
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Spill Response: In the event of a spill, immediately alert laboratory personnel and follow your

institution's established spill cleanup procedures for chemical waste.

Step-by-Step Disposal Procedures
The proper disposal of EAAT2 activator 1 requires a systematic approach to ensure safety

and regulatory compliance.

Waste Identification and Segregation:

All materials contaminated with EAAT2 activator 1, including the pure compound,

solutions, and used labware (e.g., pipette tips, vials, gloves), must be treated as

hazardous chemical waste.[1]

Segregate EAAT2 activator 1 waste from all other laboratory waste streams to prevent

accidental chemical reactions.[1] It is particularly important to avoid mixing it with strong

oxidizing agents or other reactive substances.[1]

Containerization:

Use a designated, leak-proof, and chemically resistant container for the collection of all

EAAT2 activator 1 waste.[1]

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name, "EAAT2 activator 1," along with the CAS number (892415-28-0) and any solvents

used.[1]

Ensure the waste container is kept tightly sealed when not in use to prevent the escape of

vapors.[1]

Waste Accumulation and Storage:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.

This area should be located away from general laboratory traffic and potential sources of

ignition.[1]
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Adhere to your institution's guidelines regarding the maximum volume of hazardous waste

permitted in a satellite accumulation area and the specified timeframe for its removal.[1]

Arranging for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.[1]

Provide the EHS department with a comprehensive and accurate description of the waste,

including its composition and total volume.[1]

Crucially, under no circumstances should EAAT2 activator 1 or its solutions be disposed

of down the drain or in the regular trash.[1]

Quantitative Data Summary
While specific quantitative data for EAAT2 activator 1 disposal is limited, the following table

summarizes key information for handling and storage.

Parameter Value Source

CAS Number 892415-28-0 MedchemExpress

Appearance Solid MedchemExpress

Solubility DMSO MedchemExpress

Storage (Solid) -20°C for 3 years TargetMol

Storage (In Solvent) -80°C for 1 year TargetMol

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of EAAT2
activator 1.
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This structured approach to the disposal of EAAT2 activator 1 is essential for maintaining a

safe and compliant research environment. By following these guidelines, researchers can

continue their vital work while upholding the highest standards of laboratory safety and

environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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